Cas no 1215799-39-5 (5-Benzyloxy Omeprazole)

• Product Name: 5-Benzyloxy Omeprazole
• CAS No: 1215799-39-5
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 1061755
• PubChem ID: 45038309
• Update Time: 2025-11-01

5-Benzyloxy Omeprazole Chemical and Physical Properties

Names and Identifiers

• 5-Benzyloxy Omeprazole
• 2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-6-phenylmethoxy-1H-benzimidazole
• DTXSID90661806
• 6-(Benzyloxy)-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
• SCHEMBL20011301
• 6-(Benzyloxy)-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-benzimidazole
• 1215799-39-5

• Inchi： 1S/C23H23N3O3S/c1-15-12-24-21(16(2)22(15)28-3)14-30(27)23-25-19-10-9-18(11-20(19)26-23)29-13-17-7-5-4-6-8-17/h4-12H,13-14H2,1-3H3,(H,25,26)
• InChI Key： ZUFHBARHZCYCPS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OCC1C=CC=CC=1)(CC1C(C)=C(C(C)=CN=1)OC)=O

Computed Properties

• Exact Mass: 421.14600
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 674.4±65.0 °C at 760 mmHg
• PSA: 96.31000
• LogP: 5.33580

5-Benzyloxy Omeprazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Benzyloxy Omeprazole

Introduction to 5-Benzyloxy Omeprazole (CAS No: 1215799-39-5)

5-Benzyloxy Omeprazole, identified by its Chemical Abstracts Service (CAS) number 1215799-39-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of substituted benzimidazoles, which are well-known for their role in the development of drugs that target gastric acid secretion. The introduction of a benzyloxy group at the 5-position of omeprazole's molecular structure introduces unique pharmacological properties, making it a subject of interest in medicinal chemistry research.

The parent compound, omeprazole, is a widely used proton pump inhibitor (PPI) that effectively reduces stomach acid production by inhibiting the H+/K+-ATPase enzyme system. By introducing a benzyloxy substituent, researchers aim to modulate the pharmacokinetic and pharmacodynamic profiles of omeprazole derivatives. This modification can potentially enhance drug stability, bioavailability, and binding affinity to the target enzyme, thereby improving therapeutic efficacy.

In recent years, there has been growing interest in developing novel analogs of omeprazole to address issues such as drug resistance and improved patient compliance. The synthesis and characterization of 5-Benzyloxy Omeprazole have been explored as part of these efforts. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity.

The pharmacological activity of 5-Benzyloxy Omeprazole has been evaluated in various preclinical models. Studies suggest that this derivative exhibits potent inhibitory effects on gastric acid secretion, comparable to or even superior to those of omeprazole itself. Additionally, preliminary toxicology studies indicate that 5-Benzyloxy Omeprazole demonstrates good safety margins, making it a promising candidate for further clinical development.

One of the key areas of research involving 5-Benzyloxy Omeprazole is its potential application in treating conditions associated with excessive gastric acid production, such as gastroesophageal reflux disease (GERD) and peptic ulcers. The benzyloxy group may contribute to enhanced binding interactions with the H+/K+-ATPase enzyme, leading to prolonged duration of action and reduced dosing frequency. This could significantly improve patient convenience and treatment outcomes.

Furthermore, the structural modification introduced by the benzyloxy group opens up possibilities for exploring new therapeutic applications beyond acid suppression. For instance, derivatives like 5-Benzyloxy Omeprazole may exhibit additional biological activities due to altered electronic and steric properties. This has sparked interest in investigating their potential roles in modulating other physiological pathways, such as inflammation and cell proliferation.

The synthesis of 5-Benzyloxy Omeprazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have optimized synthetic pathways to achieve high yields and purity levels necessary for pharmaceutical applications. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during production.

Recent advancements in computational chemistry have facilitated the design and optimization of 5-Benzyloxy Omeprazole derivatives using computer-aided drug design (CADD) techniques. Molecular docking studies have helped predict binding affinities and identify potential lead compounds for further development. These computational approaches complement traditional experimental methods, accelerating the discovery process in pharmaceutical research.

The clinical potential of 5-Benzyloxy Omeprazole is currently under investigation in several ongoing clinical trials. Preliminary results from Phase I studies indicate that the compound is well-tolerated at various dose levels and shows promising efficacy in reducing gastric acid output. These findings support further advancement into larger-scale trials to validate its therapeutic benefits and establish optimal dosing regimens.

In conclusion,5-Benzyloxy Omeprazole (CAS No: 1215799-39-5) represents a significant advancement in the field of proton pump inhibitors. Its unique structural features offer potential advantages over existing therapies, including improved pharmacological properties and expanded therapeutic applications. Continued research efforts are expected to yield valuable insights into its mechanisms of action and clinical utility, reinforcing its position as a promising candidate for future pharmaceutical development.